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Compound of Interest

Compound Name: LY2365109 hydrochloride

Cat. No.: B10768311 Get Quote

Technical Support Center: LY2365109
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of LY2365109 hydrochloride in

aqueous solutions. It includes frequently asked questions (FAQs) and troubleshooting guides to

address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of LY2365109 hydrochloride in common laboratory solvents?

A1: LY2365109 hydrochloride exhibits good solubility in organic solvents such as dimethyl

sulfoxide (DMSO) and ethanol. However, its solubility in purely aqueous solutions is very low.[1]

Q2: Can I dissolve LY2365109 hydrochloride directly in water or phosphate-buffered saline

(PBS)?

A2: Direct dissolution of LY2365109 hydrochloride in water or PBS is not recommended for

achieving high concentrations, as its aqueous solubility is less than 0.1 mg/mL.[1] For most

applications, a stock solution in an organic solvent should be prepared first.

Q3: How should I prepare a stock solution of LY2365109 hydrochloride?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10768311?utm_src=pdf-interest
https://www.benchchem.com/product/b10768311?utm_src=pdf-body
https://www.benchchem.com/product/b10768311?utm_src=pdf-body
https://www.benchchem.com/product/b10768311?utm_src=pdf-body
https://www.medchemexpress.com/LY2365109-hydrochloride.html
https://www.benchchem.com/product/b10768311?utm_src=pdf-body
https://www.benchchem.com/product/b10768311?utm_src=pdf-body
https://www.medchemexpress.com/LY2365109-hydrochloride.html
https://www.benchchem.com/product/b10768311?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: It is recommended to prepare stock solutions in DMSO or ethanol. For example, a stock

solution of up to 100 mM in DMSO can be prepared. When preparing stock solutions, always

use the batch-specific molecular weight provided on the vial and in the Certificate of Analysis.

Q4: How can I prepare a working solution of LY2365109 hydrochloride for in vivo studies?

A4: For in vivo experiments, LY2365109 hydrochloride can be formulated in a vehicle

containing co-solvents to achieve a suitable concentration. A common formulation involves first

dissolving the compound in DMSO and then diluting it with other agents like PEG300, Tween-

80, and saline.[1]

Q5: What is the recommended storage condition for LY2365109 hydrochloride solutions?

A5: Stock solutions should be aliquoted and stored at -20°C or -80°C to prevent degradation

from repeated freeze-thaw cycles. For stock solutions stored at -20°C, it is advisable to use

them within one month. For storage at -80°C, the solution can be stable for up to six months.[1]

Solubility Data
The following tables summarize the solubility of LY2365109 hydrochloride in various solvents.

Table 1: Solubility in Organic Solvents

Solvent
Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

DMSO ≥ 73.48 ≥ 31

Ethanol 50 21.1

Data sourced from multiple suppliers and may vary slightly between batches.[1]

Table 2: Solubility in Aqueous-Based Formulations for In Vivo Use
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Formulation Achievable Concentration (mg/mL)

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline
≥ 2.5

10% DMSO, 90% (20% SBE-β-CD in Saline) ≥ 2.5

10% DMSO, 90% Corn Oil ≥ 2.5

Note: "≥" indicates that it is soluble at this concentration, but the saturation point was not

determined.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weigh the required amount of LY2365109 hydrochloride powder. The molecular weight is

approximately 421.91 g/mol , but it is crucial to use the batch-specific molecular weight.

Add the appropriate volume of high-purity DMSO to achieve a final concentration of 10 mM.

Vortex or sonicate the solution until the compound is completely dissolved.

Aliquot the stock solution into smaller volumes in tightly sealed vials.

Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of an In Vivo Formulation (Example)

This protocol is for preparing a 1 mL working solution with a final concentration of ≥ 2.5 mg/mL.

[1]

Prepare a 25 mg/mL stock solution of LY2365109 hydrochloride in DMSO.

In a sterile tube, add 100 µL of the 25 mg/mL DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly until the solution is clear.

Add 50 µL of Tween-80 and mix again until the solution is homogeneous.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.medchemexpress.com/LY2365109-hydrochloride.html
https://www.benchchem.com/product/b10768311?utm_src=pdf-body
https://www.medchemexpress.com/LY2365109-hydrochloride.html
https://www.benchchem.com/product/b10768311?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 450 µL of saline and mix to bring the final volume to 1 mL.

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Precipitation upon dilution of

DMSO stock solution in

aqueous buffer.

The concentration of the

compound in the final aqueous

solution is above its solubility

limit. The percentage of DMSO

in the final solution is too low.

Decrease the final

concentration of LY2365109

hydrochloride. Increase the

percentage of DMSO in the

final solution (ensure it is

compatible with your

experimental system).

Consider using a formulation

with co-solvents as described

in Protocol 2.

Compound does not fully

dissolve in organic solvent.

The concentration is too high.

The quality of the solvent is

poor.

Try gentle warming and/or

sonication to aid dissolution.[1]

Use fresh, high-purity,

anhydrous DMSO.

Hygroscopic DMSO can

significantly impact solubility.[1]

Inconsistent experimental

results.

Degradation of the compound

due to improper storage or

repeated freeze-thaw cycles.

Always use freshly prepared

dilutions from a properly stored

stock solution. Aliquot stock

solutions to avoid multiple

freeze-thaw cycles.

Visualizations

Experimental Workflow for Solution Preparation

Stock Solution Preparation Working Solution Preparation (Aqueous)

Weigh LY2365109 HCl Add DMSO Vortex/Sonicate Aliquot & Store at -80°C Thaw Stock Solution Dilute in Aqueous Buffer Use Immediately
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Caption: Workflow for preparing stock and working solutions.

Mechanism of Action of LY2365109
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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